3-Iodo-4-(isobutylamino)benzoic acid
Overview
Description
3-Iodo-4-(isobutylamino)benzoic acid is a useful research compound. Its molecular formula is C11H14INO2 and its molecular weight is 319.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 319.00693 g/mol and the complexity rating of the compound is 221. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
CAS No. |
1131614-01-1 |
|---|---|
Molecular Formula |
C11H14INO2 |
Molecular Weight |
319.14 g/mol |
IUPAC Name |
3-iodo-4-(2-methylpropylamino)benzoic acid |
InChI |
InChI=1S/C11H14INO2/c1-7(2)6-13-10-4-3-8(11(14)15)5-9(10)12/h3-5,7,13H,6H2,1-2H3,(H,14,15) |
InChI Key |
VDDCDXUREXLOQF-UHFFFAOYSA-N |
SMILES |
CC(C)CNC1=C(C=C(C=C1)C(=O)O)I |
Canonical SMILES |
CC(C)CNC1=C(C=C(C=C1)C(=O)O)I |
Origin of Product |
United States |
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![1-allyl-6-iodo-1H-benzo[d][1,3]oxazine-2,4-dione](/img/structure/B3184873.png)
